N-(1-cyclopentyl-5-methylpyrazol-4-yl)-6-(trifluoromethyl)pyridazin-3-amine

• IUPAC Name: N-(1-cyclopentyl-5-methylpyrazol-4-yl)-6-(trifluoromethyl)pyridazin-3-amine
• InChI: InChI=1S/C14H16F3N5/c1-9-11(8-18-22(9)10-4-2-3-5-10)19-13-7-6-12(20-21-13)14(15,16)17/h6-8,10H,2-5H2,1H3,(H,19,21)
• InChI Key: UBYRHUPFEBADKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2CCCC2)NC3=NN=C(C=C3)C(F)(F)F
• Molecular Formula: C14H16F3N5
• Molecular Weight: 311.31 g/mol

Description

N-(1-cyclopentyl-5-methylpyrazol-4-yl)-6-(trifluoromethyl)pyridazin-3-amine is a synthetic organic compound that belongs to the class of pyrazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-cyclopentyl-5-methylpyrazol-4-yl)-6-(trifluoromethyl)pyridazin-3-amine typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the pyrazole ring: Starting from cyclopentanone and hydrazine, the pyrazole ring can be formed through a condensation reaction.

Introduction of the methyl group: Methylation of the pyrazole ring can be achieved using methyl iodide in the presence of a base.

Formation of the pyridazine ring: The pyridazine ring can be synthesized by reacting 3,6-dichloropyridazine with appropriate nucleophiles.

Coupling reactions: The final step involves coupling the pyrazole and pyridazine rings using suitable coupling agents like palladium catalysts.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the synthetic routes to improve yield and reduce costs. This may include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of green chemistry principles to minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

N-(1-cyclopentyl-5-methylpyrazol-4-yl)-6-(trifluoromethyl)pyridazin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenating agents like N-bromosuccinimide for bromination.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory, anti-cancer, or anti-microbial properties.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(1-cyclopentyl-5-methylpyrazol-4-yl)-6-(trifluoromethyl)pyridazin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. The exact pathways involved depend on the specific biological context and the target molecules.

Comparison with Similar Compounds

Similar Compounds

N-(1-cyclopentyl-5-methylpyrazol-4-yl)-6-(trifluoromethyl)pyridazin-3-amine: can be compared with other pyrazole derivatives, such as:

Uniqueness

The uniqueness of this compound lies in its specific structural features, such as the presence of the trifluoromethyl group and the combination of pyrazole and pyridazine rings. These features may confer unique biological activities and chemical reactivity compared to other similar compounds.